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Compound of Interest

Compound Name: GPR120 modulator 1

Cat. No.: B1662810

Essential Safety and Handling Guide for GPR120
Modulator 1

This guide provides crucial safety and logistical information for the handling and disposal of
GPR120 modulator 1. It is intended for researchers, scientists, and drug development
professionals to ensure laboratory safety and maintain the integrity of their work. While this
document outlines best practices based on available information for similar chemical
compounds, it is imperative to consult the official Safety Data Sheet (SDS) for GPR120
modulator 1 before any handling or use.[1][2][3] In the absence of a specific SDS, this
compound should be treated as a substance with unknown hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

While the specific hazards of GPR120 modulator 1 are not detailed in the provided search
results, general prudence dictates treating it as potentially hazardous. For similar small
molecule modulators, common hazards include skin and eye irritation, and harm if swallowed.
[4] Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Purpose

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a risk of

splashing.[5]

To protect the eyes and face
from splashes of the solid

compound or its solutions.[5]

[6]

Hand Protection

Disposable nitrile gloves.
Double-gloving is
recommended for an extra
layer of protection.[5] Gloves
should be inspected before
use and changed immediately

if contaminated.[5]

To prevent skin contact with

the compound.[4]

Body Protection

A fully fastened laboratory coat
is the minimum requirement.[4]
[5] For procedures with a
higher risk of contamination, a
chemically resistant apron over

the lab coat is advised.[5]

To protect skin and clothing
from accidental spills and
splashes.[4][5]

Respiratory Protection

Work with the solid form of the
compound (e.g., weighing)
should be conducted in a
certified chemical fume hood.
[5] If a fume hood is not
available, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[5]

To avoid inhalation of airborne
particles.[5][6]

Operational and Handling Procedures

Adherence to proper handling procedures is critical to prevent exposure and contamination.

The following step-by-step guidance outlines a safe operational workflow.
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1. Pre-Handling:

e Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet for GPR120 modulator 1.

o Prepare the Workspace: Ensure a clean and organized workspace. All necessary equipment
and materials, including PPE, should be readily available.

e Fume Hood: If handling the solid compound, ensure a certified chemical fume hood is
operational.[5]

2. Handling:

e Weighing: When weighing the solid compound, perform the task within a chemical fume
hood to minimize inhalation risk.[5]

o Solution Preparation: To prepare a stock solution, GPR120 modulator 1 is soluble in DMSO.
[2][3] When dissolving, add the solvent slowly and cap the container tightly.

o General Handling: Avoid direct contact with the compound. Use appropriate tools (spatulas,
forceps) for handling solids. Always wear the prescribed PPE.

3. Post-Handling:
o Decontamination: Clean the work area and any equipment used with an appropriate solvent.

o Glove Removal: Remove gloves using the proper technigue to avoid contaminating your
hands. Wash hands thoroughly with soap and water after removing gloves.[5]

o Storage: Store GPR120 modulator 1 in a tightly sealed container in a cool, dry, and well-
ventilated place.[2] Recommended storage is at -20°C for up to one year or -80°C for up to
two years for stock solutions.[3]

Chemical Properties and Storage
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Property Value Source
Molecular Weight 389.85 g/mol [2]
Formula C19H16CINO4S [2]

CAS Number 1050506-75-6 2]
Solubility Soluble in DMSO [2][3]
Storage (Solid) Store at -20°C [2]
Storage (Solution) -20°C for 1 year; -80°C for 2 3]

years

Experimental Protocols

While specific experimental protocols involving GPR120 modulator 1 were not detailed in the
search results, a general procedure for preparing a stock solution is as follows:

Preparation of a 10 mM Stock Solution in DMSO:

o Calculate the required mass: Based on the desired volume of the stock solution and a
molecular weight of 389.85 g/mol , calculate the mass of GPR120 modulator 1 needed.

» Weigh the compound: In a chemical fume hood, carefully weigh the calculated mass of the
solid compound into an appropriate container.

e Dissolve in DMSO: Add the calculated volume of DMSO to the container.

o Ensure complete dissolution: Vortex or sonicate the solution until the compound is
completely dissolved.

o Store appropriately: Store the stock solution at -20°C or -80°C in a tightly sealed container.[3]

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.
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» Waste Identification: All waste materials contaminated with GPR120 modulator 1, including
empty containers, used gloves, and pipette tips, should be considered chemical waste.

o Waste Segregation: Segregate waste into appropriate containers based on your institution's
waste management guidelines. This may include separate containers for solid waste, liquid
waste (e.g., unused solutions), and sharps.

» Disposal Procedures: Dispose of all waste in accordance with local, state, and federal
regulations. Do not pour chemical waste down the drain. Contact your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols.

Visual Workflow for Handling GPR120 Modulator 1
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Safe Handling Workflow for GPR120 Modulator 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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